2-Bromo-4-hydroxymethyl-benzoic acid methyl ester

• Molecular Formula: C9H9BrO3
• Molecular Weight: 245.07 g/mol
• IUPAC Name: methyl 2-bromo-4-(hydroxymethyl)benzoate
• InChI: InChI=1S/C9H9BrO3/c1-13-9(12)7-3-2-6(5-11)4-8(7)10/h2-4,11H,5H2,1H3
• InChI Key: RIVBHQXMRWUXSI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)CO)Br

Description

2-Bromo-4-hydroxymethyl-benzoic acid methyl ester is a useful research compound. Its molecular formula is C9H9BrO3 and its molecular weight is 245.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 2-bromo-4-methyl-benzoic acid (9.5 g, 32.3 mmol), THF (30.0 mL), and 5.0 M NaOH (26 mL, 129 mmol) is stirred at room temperature overnight. The mixture is acidified with 5.0 M HCl and is extracted with EtOAc (80 mL). The organic phase is washed with brine (60 mL) and is dried (Na2SO4). After filtration, the filtrate is concentrated under reduced pressure to a residue. The residue is dissolved in CH2Cl2 (50 mL) and MeOH (50 mL) and is treated with 2.0 M TMSCHN2 in hexane (30 mL, 60 mmol) at 0° C. for 1.0 h. The reaction mixture is concentrated to a residue and the residue is purified by flash chromatography to afford the title compound as a solid (2.3 g, 29%). LC-ES/MS m/e 247.0 (M+1).